Cas no 124618-36-6 (1-Isocyanato-2-methoxy-2-methylpropane)

1-Isocyanato-2-methoxy-2-methylpropane structure

124618-36-6 structure

Product Name:1-Isocyanato-2-methoxy-2-methylpropane

CAS No:124618-36-6

Molecular Formula:C₆H₁₁NO₂

Molecular Weight:129.157041788101

MDL:MFCD32720007

CID:5243065

PubChem ID:15410314

1-Isocyanato-2-methoxy-2-methylpropane Properties

Names and Identifiers

- 1-isocyanato-2-methoxy-2-methylpropane
- Propane, 1-isocyanato-2-methoxy-2-methyl-
- MDL： MFCD32720007
- InChIKey： OKPUGKBSEJLQJH-UHFFFAOYSA-N
- Inchi： 1S/C6H11NO2/c1-6(2,9-3)4-7-5-8/h4H2,1-3H3
- SMILES： O(C)C(C)(C)CN=C=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Heavy Atom Count: 9
Complexity: 125
XLogP3: 1.5
Topological Polar Surface Area: 38.7

1-Isocyanato-2-methoxy-2-methylpropane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-285931-0.05g	1-isocyanato-2-methoxy-2-methylpropane	124618-36-6		0.05g	$827.0	2023-09-06

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

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